![molecular formula C15H15BrN4O3 B3967482 4,4'-[(3-bromo-4-hydroxyphenyl)methylene]bis(3-methyl-1H-pyrazol-5-ol)](/img/structure/B3967482.png)
4,4'-[(3-bromo-4-hydroxyphenyl)methylene]bis(3-methyl-1H-pyrazol-5-ol)
Overview
Description
The compound '4,4'-[(3-bromo-4-hydroxyphenyl)methylene]bis(3-methyl-1H-pyrazol-5-ol)' is a synthetic compound that has gained significant attention in the scientific community due to its unique properties. This compound is also known as 'Ligand 1' and has shown promising results in various scientific research applications.
Mechanism of Action
The mechanism of action of 'Ligand 1' is not fully understood. However, studies have shown that the compound binds to specific receptors in the body, leading to various biochemical and physiological effects. The compound has been shown to inhibit the activity of certain enzymes, leading to the suppression of inflammation and the growth of cancer cells.
Biochemical and Physiological Effects:
'Ligand 1' has shown various biochemical and physiological effects in scientific research. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, leading to the suppression of inflammation. The compound has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme involved in the breakdown of acetylcholine, leading to an increase in acetylcholine levels in the brain. This effect has potential implications for the treatment of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 'Ligand 1' in lab experiments include its synthetic availability and its potential as a lead compound for the development of new drugs. However, the limitations of using 'Ligand 1' in lab experiments include its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of 'Ligand 1.' One potential direction is the development of new derivatives of the compound with improved solubility and bioavailability. Another potential direction is the investigation of the compound's potential as a therapeutic agent for the treatment of neurodegenerative disorders such as Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of 'Ligand 1' and its potential implications for the treatment of cancer and other diseases.
Conclusion:
In conclusion, 'Ligand 1' is a synthetic compound that has shown promising results in various scientific research applications. The compound has been extensively studied for its potential use in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. While there are limitations to using 'Ligand 1' in lab experiments, the compound's potential as a lead compound for the development of new drugs makes it an important area of study for future research.
Scientific Research Applications
'Ligand 1' has shown promising results in various scientific research applications, including medicinal chemistry, biochemistry, and pharmacology. The compound has been extensively studied for its potential use in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. 'Ligand 1' has also been studied for its potential as an anti-inflammatory agent.
properties
IUPAC Name |
4-[(3-bromo-4-hydroxyphenyl)-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)methyl]-5-methyl-1,2-dihydropyrazol-3-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15BrN4O3/c1-6-11(14(22)19-17-6)13(12-7(2)18-20-15(12)23)8-3-4-10(21)9(16)5-8/h3-5,13,21H,1-2H3,(H2,17,19,22)(H2,18,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDEZOGHRYPBKOQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NN1)C(C2=CC(=C(C=C2)O)Br)C3=C(NNC3=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15BrN4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.